Cas no 343306-50-3 (Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 343306-50-3
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• MDL: MFCD09909715
• CID: 1081255
• Update Time: 2025-10-31

Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(3-Formyl-4-hydroxyphenyl)piperazine
• tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate
• 4-(3-FORMYL-4-HYDROXYPHENYL)PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 5-(4-tert-butoxycarbonylpiperazin-1-yl)-2-hydroxybenzaldehyde
• HURFXWYAABUPFZ-UHFFFAOYSA-N
• ST2407681
• AX8280034
• 2-Hydroxy-5-(4-(tert-butoxycarbonyl)piperazino)benzaldehyde
• 5-(4-tert-butoxycarbonylpiperazin-1-yl)-2-hydroxybenzald
• Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate

• MDL： MFCD09909715
• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(21)18-8-6-17(7-9-18)13-4-5-14(20)12(10-13)11-19/h4-5,10-11,20H,6-9H2,1-3H3
• InChI Key： HURFXWYAABUPFZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(=C(C=O)C=2)O)CC1)=O

Computed Properties

• Exact Mass: 306.15800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Topological Polar Surface Area: 70.1

Experimental Properties

• PSA: 70.08000
• LogP: 2.26470

Additional information on Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 343306-50-3)

Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 343306-50-3) is a high-value pharmaceutical intermediate widely utilized in the synthesis of bioactive compounds. Its unique piperazine-carboxylate structure, combined with the reactive formyl and hydroxyphenyl groups, makes it a versatile building block in medicinal chemistry. Researchers and manufacturers prioritize this compound for its role in developing CNS-targeting drugs, antidepressants, and neuroprotective agents, aligning with the growing demand for neurological disorder treatments.

The compound’s tert-butyl protection group enhances stability during synthetic processes, while the 4-hydroxyphenyl moiety facilitates further functionalization. Recent studies highlight its application in catalyzed cross-coupling reactions, a trending topic in green chemistry and sustainable synthesis. With the rise of AI-driven drug discovery, 343306-50-3 has gained attention in virtual screening libraries due to its favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity).

From a commercial perspective, Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate is often searched alongside terms like “high-purity intermediates”, “custom synthesis”, and “scale-up production”, reflecting industry needs for GMP-compliant batches. Analytical methods such as HPLC and NMR are critical for quality control, ensuring compliance with ICH guidelines. The compound’s patent landscape is another hot topic, with innovators seeking to exploit its scaffold for new drug candidates.

Environmental and regulatory trends also influence its market dynamics. The REACH compliance status of 343306-50-3 is frequently queried, alongside “safe handling protocols” and “storage conditions”. As biodegradable chemistry gains traction, researchers explore modifications of this intermediate to reduce ecological footprints. Its low cytotoxicity profile further supports its use in preclinical development.

In summary, Tert-Butyl 4-(3-formyl-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 343306-50-3) bridges multiple scientific and industrial domains. Its relevance to neuropharmacology, catalysis, and sustainable manufacturing ensures continued interest. Future directions may include continuous flow synthesis and machine learning-assisted optimization, positioning it as a keystone in next-generation drug development pipelines.